Cas no 145748-07-8 ((+)-isolarisiresinol-4-O-beta-D-glucopyranoside)

• Product Name: (+)-isolarisiresinol-4-O-beta-D-glucopyranoside
• CAS No: 145748-07-8
• MF: C₂₆H₃₄O₁₁
• MW: 522.541569232941
• CID: 2029483
• PubChem ID: 165367211
• Update Time: 2025-04-21

(+)-isolarisiresinol-4-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (+)-isolarisiresinol-4-O-beta-D-glucopyranoside
• isolariciresinol 4-O-beta-D-glucopyranoside
• isolariciresinol-beta-4'-O-glucopyranoside
• DTXSID501106397
• 2-Methoxy-4-[1,2,3,4-tetrahydro-7-hydroxy-2,3-bis(hydroxymethyl)-6-methoxy-1-naphthalenyl]phenyl I(2)-D-glucopyranoside
• 145748-07-8

• Inchi： 1S/C26H34O11/c1-34-19-7-13-5-14(9-27)16(10-28)22(15(13)8-17(19)30)12-3-4-18(20(6-12)35-2)36-26-25(33)24(32)23(31)21(11-29)37-26/h3-4,6-8,14,16,21-33H,5,9-11H2,1-2H3
• InChI Key： LLUBKLPJYIQJPI-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC2=C(CC(C(C2C2C=C(OC)C(OC3C(O)C(O)C(O)C(CO)O3)=CC=2)CO)CO)C=1

Computed Properties

• Exact Mass: 522.21011190Da
• Monoisotopic Mass: 522.21011190Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 179Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides